Cas no 2138033-99-3 (2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid)

• Product Name: 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid
• CAS No: 2138033-99-3
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5777179
• PubChem ID: 165746153
• Update Time: 2025-10-28

2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138033-99-3
• EN300-1162361
• 2-{[2-(ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid
• 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid

• Inchi： 1S/C13H15N3O2S/c1-2-19-6-5-14-13-15-8-10-7-9(12(17)18)3-4-11(10)16-13/h3-4,7-8H,2,5-6H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key： NDZZXWFGGDZWFN-UHFFFAOYSA-N
• SMILES： S(CC)CCNC1=NC=C2C=C(C(=O)O)C=CC2=N1

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Additional information on 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid

Comprehensive Guide to 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid (CAS No. 2138033-99-3)

2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid (CAS No. 2138033-99-3) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a quinazoline core with an ethylsulfanyl-ethylamino side chain and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this molecule due to its potential applications in targeted therapies and enzyme inhibition studies.

The chemical properties of 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid include moderate solubility in polar organic solvents and water at specific pH ranges, which is crucial for its formulation in various research applications. Its molecular weight of 293.36 g/mol and precise structural configuration allow for specific interactions with biological targets, particularly in the field of kinase inhibition and signal transduction modulation. Recent studies have highlighted its potential as a building block for novel small-molecule therapeutics, especially in oncology and inflammatory disease research.

In the current market landscape, CAS 2138033-99-3 has gained attention as a valuable research chemical for academic institutions and pharmaceutical companies. The growing demand for quinazoline-based compounds in drug development has positioned this molecule as a promising candidate for further investigation. Researchers frequently search for information about its synthesis methods, purification techniques, and analytical characterization data, reflecting the compound's importance in modern medicinal chemistry.

The applications of 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid extend beyond pharmaceutical research. It serves as a crucial intermediate in the development of fluorescence probes and biochemical tools for studying cellular processes. The compound's ability to interact with specific protein domains makes it valuable for proteomics research and target identification studies. Recent publications have explored its potential in designing selective inhibitors for various enzymatic pathways, contributing to the advancement of precision medicine approaches.

Quality control and analytical methods for CAS 2138033-99-3 typically involve high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure the compound's purity and structural integrity for research purposes. The scientific community continues to investigate optimal storage conditions and stability profiles for this molecule, addressing common questions from researchers working with this compound in various experimental settings.

From a regulatory perspective, 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid is currently classified as a research chemical with no specific restrictions, making it accessible for legitimate scientific investigations. However, researchers must adhere to standard laboratory safety protocols when handling this compound. The growing interest in quinazoline derivatives has led to increased patent activity surrounding similar structures, highlighting the commercial potential of this chemical class in therapeutic development.

The future outlook for CAS 2138033-99-3 appears promising, with ongoing research exploring its potential in drug discovery pipelines. As the scientific community continues to unravel the complex mechanisms of disease pathways, compounds like 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid will likely play increasingly important roles in developing next-generation therapeutics. Current trends in personalized medicine and targeted drug delivery systems further underscore the relevance of such specialized molecules in contemporary biomedical research.

For researchers seeking detailed technical specifications or custom synthesis options for 2-{[2-(Ethylsulfanyl)ethyl]amino}quinazoline-6-carboxylic acid, specialized chemical suppliers typically provide comprehensive documentation including certificates of analysis, material safety data sheets, and custom purity options. The compound's growing importance in medicinal chemistry has led to improved availability from reputable sources, facilitating its use in diverse research applications across the global scientific community.